Cas no 2408965-24-0 (3-(Methylamino)propane-1-sulfonic acid hydrochloride)

• Product Name: 3-(Methylamino)propane-1-sulfonic acid hydrochloride
• CAS No: 2408965-24-0
• MF: C₄H₁₂ClNO₃S
• MW: 189.660979270935
• CID: 6430118
• PubChem ID: 165669284
• Update Time: 2025-05-22

3-(Methylamino)propane-1-sulfonic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408965-24-0
• 3-(methylamino)propane-1-sulfonic acid hydrochloride
• EN300-7492011
• 3-(Methylamino)propane-1-sulfonic acid hydrochloride

• Inchi： 1S/C4H11NO3S.ClH/c1-5-3-2-4-9(6,7)8;/h5H,2-4H2,1H3,(H,6,7,8);1H
• InChI Key： OFTWYNSESTXWKO-UHFFFAOYSA-N
• SMILES： Cl.S(CCCNC)(=O)(=O)O

Computed Properties

• Exact Mass: 189.0226421g/mol
• Monoisotopic Mass: 189.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-(Methylamino)propane-1-sulfonic acid hydrochloride

3-(Methylamino)propane-1-sulfonic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 2408965-24-0, commonly referred to as 3-(Methylamino)propane-1-sulfonic acid hydrochloride, is a versatile and intriguing chemical entity that has garnered significant attention in various scientific and industrial domains. This compound, also known as methylaminopropyl sulfonic acid hydrochloride, is characterized by its unique structural properties and functional groups, making it a valuable component in numerous applications.

3-(Methylamino)propane-1-sulfonic acid hydrochloride is an organic compound that combines an amino group (-NHCH3) with a sulfonic acid group (-SO3H), both attached to a propane backbone. The presence of these functional groups imparts the compound with distinctive chemical properties, including high solubility in water and strong acidic characteristics due to the sulfonic acid moiety. The hydrochloride salt form further enhances its stability and usability in various chemical reactions.

Recent advancements in chemical synthesis have led to innovative methods for producing methylaminopropyl sulfonic acid hydrochloride. Researchers have explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high purity levels. These methods often involve catalytic systems or biotechnological pathways, reflecting the growing emphasis on sustainable practices in the chemical industry.

The compound's applications span across multiple fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, 3-(Methylamino)propane-1-sulfonic acid hydrochloride is being investigated for its potential as a building block in drug design. Its ability to act as a chelating agent or a bioisostere makes it a promising candidate for developing novel therapeutic agents targeting various diseases, such as cancer and neurodegenerative disorders.

In agrochemical research, this compound has shown potential as a plant growth regulator or a component in pesticides. Studies have demonstrated that methylaminopropyl sulfonic acid hydrochloride can enhance crop resilience against environmental stressors, such as drought or salinity, by modulating plant metabolic pathways. This application aligns with the global need for sustainable agricultural practices to address food security challenges.

From a materials science perspective, 3-(Methylamino)propane-1-sulfonic acid hydrochloride exhibits interesting properties that make it suitable for use in polymer synthesis or as an additive in coatings and adhesives. Its ability to form stable complexes with metal ions has led to its exploration in creating advanced materials with tailored functionalities.

Recent studies have also highlighted the role of methylaminopropyl sulfonic acid hydrochloride in bioconjugation chemistry. By leveraging its reactive groups, researchers have successfully developed bioconjugates that combine proteins or nucleic acids with synthetic polymers, opening new avenues for drug delivery systems and diagnostic tools.

The safety profile of 3-(Methylamino)propane-1-sulfonic acid hydrochloride has been thoroughly evaluated in preclinical studies. These investigations reveal that the compound exhibits low toxicity at therapeutic concentrations, making it a favorable option for biomedical applications. However, further research is required to fully understand its long-term effects and mechanisms of action in vivo.

In conclusion, 3-(Methylamino)propane-1-sulfonic acid hydrochloride (CAS No. 2408965-24-0) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in addressing contemporary challenges in health, agriculture, and materials innovation.